CID 13908654

• Molecular Formula: ClF2Si
• Molecular Weight: 101.53 g/mol
• InChI: InChI=1S/ClF2Si/c1-4(2)3
• InChI Key: DMMWBYGUHYPSFJ-UHFFFAOYSA-N
• Canonical SMILES: F[Si](F)Cl

Description

CID 13908654 is a chemical compound registered in the PubChem database. This compound is known for its unique chemical structure and properties, which make it valuable in various scientific and industrial applications.

Preparation Methods

The synthesis of CID 13908654 involves several steps. The preparation method typically includes the following steps:

Reacting a compound: with non-nucleophilic alkali and iodine to synthesize an intermediate.

Performing a Suzuki reaction: on the intermediate with 2-methoxyphenylboronic acid and a palladium catalyst to synthesize another intermediate.

Demethylating the intermediate: to obtain the final product.

Chemical Reactions Analysis

CID 13908654 undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens and nucleophiles.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

CID 13908654 has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: It is used in the study of biological processes and pathways.

Industry: It is used in the production of various industrial products and materials.

Mechanism of Action

The mechanism of action of CID 13908654 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets and modulating their activity. This can lead to various biological and chemical effects, depending on the specific targets and pathways involved .

Comparison with Similar Compounds

CID 13908654 can be compared with other similar compounds to highlight its uniqueness. Some similar compounds include:

CID 91854789: This compound has a similar structure but different chemical properties and applications.

Indaziflam: This compound is an inhibitor of cellulose biosynthesis and has different applications in agriculture.

This compound stands out due to its unique chemical structure and versatile applications in various fields.